2-Diethylaminomethyl-6-methylpyridine

• IUPAC Name: N-ethyl-N-[(6-methylpyridin-2-yl)methyl]ethanamine
• InChI: InChI=1S/C11H18N2/c1-4-13(5-2)9-11-8-6-7-10(3)12-11/h6-8H,4-5,9H2,1-3H3
• InChI Key: KLYJUPGQIQTMNU-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CC1=CC=CC(=N1)C
• Molecular Formula: C11H18N2
• DSSTOX Substance ID: DTXSID901265284
• Molecular Weight: 178.27 g/mol
• CAS RN: 863971-65-7

Description

Synthesis Analysis

This involves detailing the methods and reactions used to synthesize the compound. It includes the starting materials, reagents, and conditions for each step of the synthesis.

Molecular Structure Analysis

This involves determining the arrangement of atoms within the molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes identifying the reactants, products, and mechanisms of these reactions.

Physical And Chemical Properties Analysis

This involves determining properties such as the compound’s melting point, boiling point, solubility, and reactivity.

Scientific Research Applications

Fluorescent Labeling in Quantitative Analysis

2-Diethylaminomethyl-6-methylpyridine derivatives, such as 6-(4-Aminophenyl)-3-cyano-4-[4-(diethylamino)phenyl]-2-methylpyridine, have been utilized as fluorescent labeling reagents. This application is particularly significant in the quantitative analysis of biomolecules like carnitine, demonstrating the compound's utility in biochemical research and analysis (Nakaya et al., 1996).

Synthesis and Structural Studies

The compound has been involved in the synthesis and structural studies of various chemical complexes. For instance, its lithiation has been explored, revealing insights into the chemical behavior of such complexes and their sensitivity to moisture. These studies are crucial for understanding the fundamental chemistry of pyridine derivatives (Jones et al., 2000).

Applications in Coordination Chemistry

2-Diethylaminomethyl-6-methylpyridine derivatives have been used in the synthesis of coordination polymers, like those involving chelidamic acid. These compounds have interesting properties, such as hydrogen bonding and π–π interactions, which are vital for constructing supramolecular frameworks. This has implications in materials science and molecular engineering (Mirzaei et al., 2015).

Crystallography and Spectroscopic Studies

Crystallographic and spectroscopic studies of pyridine derivatives, including 2-diethylaminomethyl-6-methylpyridine, have been conducted to understand their molecular and crystal structure. Such research is critical in the field of crystallography and for the development of new materials with specific optical or electronic properties (Rajeswari et al., 2021).

Photodimerization Studies

The photodimerization of 2-diethylaminomethyl-6-methylpyridine and its derivatives has been a subject of study, which is significant in understanding the photochemical properties of these compounds. This research can contribute to the fields of photochemistry and the development of photoactive materials (Taylor & Kan, 1963).

Mechanism of Action

This is typically used in the context of bioactive compounds and refers to how the compound interacts with biological systems.

Safety and Hazards

This involves identifying any risks associated with handling or exposure to the compound. It includes information on toxicity, flammability, and environmental impact.

Future Directions

This involves discussing potential areas of future research or applications of the compound. It could include potential uses in medicine, industry, or other fields.